2-Chloro-4-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95%

• IUPAC Name: 4-(3-chloro-4-hydroxyphenyl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C15H14ClNO2/c1-17(2)15(19)11-5-3-10(4-6-11)12-7-8-14(18)13(16)9-12/h3-9,18H,1-2H3
• InChI Key: HLTRRQIRMOGWSL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)Cl
• Molecular Formula: C15H14ClNO2
• DSSTOX Substance ID: DTXSID60686107
• Molecular Weight: 275.73 g/mol
• CAS RN: 1261972-67-1

Description

2-Chloro-4-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, also known as 2,4-DCP, is a synthetic phenolic compound used in a variety of laboratory experiments. It is a colorless solid that is insoluble in water, but soluble in organic solvents. It is used in a variety of scientific research applications, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. The purpose of

Scientific Research Applications

2-Chloro-4-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95% is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. It is also used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes.

Mechanism of Action

2-Chloro-4-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95% is an electrophilic reagent, meaning that it reacts with nucleophiles to form covalent bonds. The reaction proceeds via a nucleophilic addition-elimination mechanism. The nucleophile attacks the electrophilic carbon of the 2-Chloro-4-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95% molecule, forming a covalent bond. The leaving group is then displaced by a base, resulting in the formation of a new covalent bond.
Biochemical and Physiological Effects
2-Chloro-4-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95% is not known to have any significant biochemical or physiological effects. It is not known to be toxic or carcinogenic, and it does not have any known mutagenic or teratogenic effects.

Advantages and Limitations for Lab Experiments

2-Chloro-4-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive, and it is easy to synthesize. It is also a highly reactive reagent, making it suitable for a variety of chemical reactions. Its main limitation is that it is insoluble in water, so it must be used in organic solvents.

Future Directions

The future directions of 2-Chloro-4-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95% research include further exploration of its use as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. Additionally, further research could be conducted on its potential applications in the synthesis of pharmaceuticals, agrochemicals, and dyes. Additionally, further research could be conducted on its potential toxicity and carcinogenicity.

Synthesis Methods

2-Chloro-4-[4-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95% can be synthesized by reacting 4-chlorophenol with N,N-dimethylformamide in the presence of a base, such as sodium carbonate or potassium carbonate. The reaction is exothermic and proceeds at a moderate rate. The yield of the reaction is typically high, with yields of up to 90% being reported.